![molecular formula C16H22BrNO3S B2760411 3-(2-Bromophenyl)-1-(3-(isobutylsulfonyl)azetidin-1-yl)propan-1-one CAS No. 1797692-56-8](/img/structure/B2760411.png)
3-(2-Bromophenyl)-1-(3-(isobutylsulfonyl)azetidin-1-yl)propan-1-one
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Description
3-(2-Bromophenyl)-1-(3-(isobutylsulfonyl)azetidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C16H22BrNO3S and its molecular weight is 388.32. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Azetidine derivatives, including compounds structurally similar to 3-(2-Bromophenyl)-1-(3-(isobutylsulfonyl)azetidin-1-yl)propan-1-one, are of significant interest due to their potential as bioactive molecules. For example, the synthesis and characterization of substituted phenyl azetidines as potential antimicrobial agents showcase the importance of structural modification in azetidine chemistry to explore new therapeutic avenues. These compounds are synthesized through a series of reactions starting from basic precursors, leading to azetidine derivatives with promising antimicrobial properties. This process involves elemental analysis, IR, 1H NMR, and Mass spectral analysis to ensure the correct structure and purity of the synthesized compounds (Doraswamy & Ramana, 2013).
Antimicrobial Activity
Another area of application for azetidine derivatives is in the development of novel antimicrobial agents. The synthesis of novel azetidinones and their evaluation for antimicrobial activity highlight the potential of these compounds in combating bacterial and fungal infections. Such research underscores the versatility of azetidinones in generating new therapeutic options against microbial pathogens, indicating the broader implications of azetidine chemistry in medicinal research (Prajapati & Thakur, 2014).
Drug Discovery and Development
In drug discovery, the manipulation of azetidine cores to generate bioactive molecules is a promising strategy. For instance, the design and synthesis of novel N-substituted-3-chloro-2-azetidinone derivatives as potential anticonvulsant agents represent a significant step toward the development of new medications for neurological disorders. These compounds are characterized by rigorous spectral and elemental analysis, highlighting the importance of azetidinones in the search for more effective and safer therapeutic agents (Hasan et al., 2011).
Properties
IUPAC Name |
3-(2-bromophenyl)-1-[3-(2-methylpropylsulfonyl)azetidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22BrNO3S/c1-12(2)11-22(20,21)14-9-18(10-14)16(19)8-7-13-5-3-4-6-15(13)17/h3-6,12,14H,7-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLHMGZJTPYXYDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CS(=O)(=O)C1CN(C1)C(=O)CCC2=CC=CC=C2Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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